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Compound of Interest

Compound Name: Venlafaxine N-oxide-d6

Cat. No.: B15144364 Get Quote

Technical Guide: Venlafaxine N-oxide-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Venlafaxine N-oxide-d6, a

deuterated analog of a venlafaxine metabolite. This document summarizes typical analytical

data found in a Certificate of Analysis, details relevant experimental protocols for its

quantification and characterization, and visualizes key metabolic and signaling pathways

associated with the parent compound, venlafaxine.

Certificate of Analysis Data
While a specific Certificate of Analysis for Venlafaxine N-oxide-d6 is not publicly available, the

following tables represent the typical quantitative data provided by manufacturers for related

deuterated standards, such as (±)-Venlafaxine-d6 HCl.[1] This information is crucial for

ensuring the quality and reliability of experimental results.

Table 1: Identification and General Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15144364?utm_src=pdf-interest
https://www.benchchem.com/product/b15144364?utm_src=pdf-body
https://www.benchchem.com/product/b15144364?utm_src=pdf-body
https://www.lgcstandards.com/medias/sys_master/root/hb1/h40/10969953304606/COA_TRC-V120001-1MG_ST-WB-CERT-6329252-1-1-1/COA-TRC-V120001-1MG-ST-WB-CERT-6329252-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Product Name Venlafaxine N-oxide-d6

CAS Number 1189980-40-2[2]

Molecular Formula C₁₇H₂₁D₆NO₃

Molecular Weight 299.44

Appearance White to Off-White Solid

Solubility Chloroform (Slightly)

Storage Conditions -20°C, Inert atmosphere

Table 2: Purity and Isotopic Enrichment

Analytical Test Specification Typical Result

Purity (by HPLC) >95% 98.15% (at 202 nm)[1]

Isotopic Purity >95% 99.9%[1]

Isotopic Distribution Normalized Intensity

d0=0.00%, d1=0.00%,

d2=0.00%, d3=0.00%,

d4=0.04%, d5=0.58%,

d6=99.38%[1]

Table 3: Identity Confirmation

Analytical Test Specification Result

¹H NMR Conforms to Structure Conforms[1]

Mass Spectrometry (MS) Conforms to Structure Conforms[1]

Experimental Protocols
Detailed methodologies are essential for the accurate use and analysis of Venlafaxine N-
oxide-d6, which is often employed as an internal standard in pharmacokinetic and metabolic
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studies.

Quantification by Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-
MS/MS)
This method is commonly used for the simultaneous determination of venlafaxine and its

metabolites in biological matrices like rat plasma.[3]

Sample Preparation (Solid Phase Extraction):

Condition a solid-phase extraction (SPE) cartridge.

Load the plasma sample, to which Venlafaxine-d6 (as an internal standard) has been

added.

Wash the cartridge to remove interferences.

Elute the analytes of interest.

Evaporate the eluate to dryness and reconstitute in the mobile phase for injection.

Chromatographic Conditions:

Column: ACQUITY UPLC® BEH Shield RP18 (1.7 µm, 100 mm × 2.1 mm)[3]

Mobile Phase: Isocratic elution with water (containing 2 mM ammonium acetate) and

acetonitrile (20:80, v/v)[3]

Flow Rate: 0.3 mL/min[3]

Column Temperature: 35 °C

Injection Volume: 7 µL

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive Ion Mode[3]
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Detection Mode: Multiple Reaction Monitoring (MRM)[3]

Precursor to Product Ion Transitions:

Venlafaxine: m/z 278.3 → 121.08[3]

O-desmethylvenlafaxine (ODV): m/z 264.2 → 107.1[3]

Venlafaxine-d6 (Internal Standard): m/z 284.4 → 121.0[3]

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is used to confirm the chemical structure of Venlafaxine N-oxide-d6.

Instrumentation: Bruker 400-MHz Fourier Transform (FT)-NMR spectrometer or similar.[4]

Sample Preparation: Dissolve the compound in a suitable deuterated solvent, such as

DMSO-d6.[4]

Internal Standard: Tetramethylsilane (TMS) is used as an internal standard, with its chemical

shift referenced to δ 0.00 ppm.[4]

Data Acquisition: Record the ¹H NMR spectrum. The resulting spectrum is then analyzed to

ensure it is consistent with the expected structure of Venlafaxine N-oxide-d6.

Signaling and Metabolic Pathways
Venlafaxine Metabolism
Venlafaxine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 (CYP) enzyme system. The major metabolic pathway is O-demethylation to form the

active metabolite O-desmethylvenlafaxine (ODV), predominantly catalyzed by CYP2D6.[5][6][7]

Minor pathways include N-demethylation by CYP3A4 and CYP2C19.[7]
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Caption: Metabolic pathways of venlafaxine.

Potential Antidepressant Signaling Pathways
Research suggests that the antidepressant effects of venlafaxine may be mediated through the

activation of specific intracellular signaling pathways in the hippocampus, a brain region critical

for mood regulation.[8]
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Caption: Potential signaling pathways activated by venlafaxine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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